Cas no 1242268-19-4 (6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide)

• Product Name: 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide
• CAS No: 1242268-19-4
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 4580077
• Update Time: 2025-06-11

6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 6-bromo-N-(2,2-dimethylpropyl)-
• 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide

• Inchi： 1S/C11H15BrN2O/c1-11(2,3)7-14-10(15)8-4-5-9(12)13-6-8/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： HEAHOFMAKWSCTD-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1C(NCC(C)(C)C)=O

Additional information on 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide

Recent Advances in the Study of 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide (CAS: 1242268-19-4)

The compound 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide (CAS: 1242268-19-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyridine-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery pipelines.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary studies suggest that 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide exhibits selective inhibition against specific protein kinases involved in cancer cell proliferation. Structural-activity relationship (SAR) studies have been conducted to modify the bromo-substituent and the pivalamide moiety, aiming to enhance both potency and selectivity. These modifications have led to the development of analogs with improved pharmacokinetic profiles.

In addition to its anticancer potential, recent research has explored the compound's application in neurodegenerative diseases. The molecule's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it a candidate for targeting kinases implicated in Alzheimer's and Parkinson's diseases. In vitro studies using neuronal cell lines have demonstrated neuroprotective effects, though further in vivo validation is required.

The synthesis of 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide has also been optimized in recent years. Novel synthetic routes employing palladium-catalyzed cross-coupling reactions have improved yields and reduced the formation of by-products. These advancements are critical for scaling up production for preclinical and clinical studies. Analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been refined to ensure the compound's purity and stability.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Recent pharmacokinetic studies in rodent models have indicated moderate clearance rates, suggesting the need for additional structural modifications to optimize its half-life. Moreover, toxicological assessments are ongoing to evaluate its safety profile.

In conclusion, 6-bromo-N-(2,2-dimethylpropyl)pyridine-3-carboxamide represents a versatile scaffold in medicinal chemistry with applications spanning oncology and neurology. Continued research into its mechanism, coupled with innovative synthetic and analytical approaches, will be pivotal in advancing this compound toward clinical development. The integration of computational modeling and high-throughput screening may further accelerate the discovery of next-generation analogs with enhanced therapeutic potential.